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Compound of Interest

Compound Name: 2-Bromo-2-phenylacetyl chloride

Cat. No.: B106964

An In-depth Technical Guide on the Safety Data Sheet (SDS) for 2-Bromo-2-phenylacetyl
chloride

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and emergency protocols for 2-Bromo-2-phenylacetyl chloride, tailored for
researchers, scientists, and professionals in drug development. The information is synthesized
from various Safety Data Sheets (SDS) to ensure a thorough understanding of the compound's
hazards and safe handling practices.

Chemical Identification

2-Bromo-2-phenylacetyl chloride, also known as a-Bromophenylacetyl chloride, is a
chemical intermediate used in organic synthesis. Due to variations in naming conventions, it is
crucial to verify the specific compound and its associated hazards by consulting the CAS
number provided by the supplier.
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Identifier Value

Chemical Name 2-Bromo-2-phenylacetyl chloride

a-Bromophenylacetyl chloride, Benzeneacetyl

Synonyms chloride, a-bromo-

CAS Number 55116-09-1[1], 19078-72-9[2]
Molecular Formula CsHeBrCIO[1][3]

Molecular Weight 233.49 g/mol [1][3]

Physical and Chemical Properties

The physical and chemical properties are essential for understanding the substance's behavior
under various experimental and storage conditions.

Property Value Source
Melting Point 48 - 51 °C

Boiling Point 135 °C @ 24 hPa

Boiling Point 127 -128 °C [4]

Note: Experimental protocols for determining these values are not detailed in the reviewed
SDSs; they are often cited from scientific literature.

Hazard Identification and GHS Classification

2-Bromo-2-phenylacetyl chloride is classified as a hazardous substance. The GHS
classification provides a universally understood system for communicating its dangers.
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GHS Classification

Code

Description

Pictogram GHSO07 (Irritant)[1]
Signal Word Warning [1]
Causes severe skin burns and
Hazard Statements H314
eye damage.
H315 Causes skin irritation.[1]
Causes serious eye irritation.
H319
[1]
May cause respirator
H335 y P Y

irritation.[1]

Precautionary Statements

P261

Avoid breathing mist or vapors.

P264

Wash skin thoroughly after
handling.[1]

P271

Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1][5]

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.[1]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1]

P405

Store locked up.[1]
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Dispose of contents/container
P501 to an approved waste disposal
plant.[1]

Handling, Storage, and Stability

Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Parameter Recommendation
Use in a well-ventilated area or under a
chemical fume hood.[6]. Avoid contact with skin,

Handling eyes, and clothing.[6]. Do not breathe mists or
vapors.[6]. Wash hands thoroughly after
handling.[1].
Keep containers tightly closed in a dry, cool, and
well-ventilated place.[6]. Store locked up..

Storage
Recommended storage temperatures vary from
room temperature to 2-8°C.[7].

Stability Stable under recommended storage conditions..

) ) Strong oxidizing agents, strong bases, alcohols,
Incompatible Materials ) )
and water.[6]. Reacts violently with water..

N Thermal decomposition can produce carbon
Hazardous Decomposition _
oxides and phosgene..

Exposure Control and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are mandatory to minimize exposure risk.
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Control

Specification

Engineering Controls

Work in a well-ventilated area. Ensure eyewash
stations and safety showers are close to the
workstation.[4][6].

Eye/Face Protection

Wear safety glasses with side shields or

goggles..

Skin Protection

Wear protective gloves and protective clothing..

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA approved

respirator should be worn..

First-Aid and Emergency Procedures

Immediate and appropriate first-aid is crucial in the event of accidental exposure.
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Exposure Route

First-Aid Measures

Inhalation

Remove victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6].

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water for at
least 15 minutes. Seek medical attention if

irritation occurs or persists.[6].

Eye Contact

Rinse cautiously and immediately with plenty of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[6].

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician

immediately.[6].

Accidental Release

Ensure adequate ventilation. Absorb spill with
inert material (e.g., sand, diatomite) and transfer
to a properly labeled container for disposal. Do

not let the product enter drains.[5].

Transport Information

The transport of 2-Bromo-2-phenylacetyl chloride is regulated due to its corrosive nature.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name
Corrosive liquid,
DOT/TDG/ o _
UN3265 acidic, organic, 8 1
IATA
n.o.s.
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Source:[4]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing 2-Bromo-2-
phenylacetyl chloride, from preparation to emergency response.
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Safe Handling Workflow for 2-Bromo-2-phenylacetyl chloride.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b106964?utm_src=pdf-body-img
https://www.benchchem.com/product/b106964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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